Cas no 347841-81-0 (n-Butylamine-d11 DCl)

n-Butylamine-d11 DCl structure
n-Butylamine-d11 DCl structure
Product name:n-Butylamine-d11 DCl
CAS No:347841-81-0
MF:C4H11N
MW:84.2046196460724
CID:302705
PubChem ID:71309278

n-Butylamine-d11 DCl Chemical and Physical Properties

Names and Identifiers

    • Hydrochloric acid-d,compd. with 1-butan-1,1,2,2,3,3,4,4,4-d9-amine-d2 (1:1) (9CI)
    • N,N,1,1,2,2,3,3,4,4,4-undecadeuteriobutan-1-amine
    • n-Butylamine-d11 deuteriochloride
    • (~2~H_9_)Butan-1-(~2~H_2_)amine
    • 347841-81-0
    • [(1,1,2,2,3,3,4,4,4-?H?)butyl](?H?)amine
    • DTXSID30745811
    • n-Butylamine-d11 DCl
    • Inchi: InChI=1S/C4H11N/c1-2-3-4-5/h2-5H2,1H3/i1D3,2D2,3D2,4D2/hD2
    • InChI Key: HQABUPZFAYXKJW-NRURKIGXSA-N
    • SMILES: [2H]N(C(C(C(C([2H])([2H])[2H])([2H])[2H])([2H])[2H])([2H])[2H])[2H]

Computed Properties

  • Exact Mass: 121.14100
  • Monoisotopic Mass: 84.158193561g/mol
  • Isotope Atom Count: 11
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 2
  • Complexity: 13.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02000
  • LogP: 2.24750

n-Butylamine-d11 DCl Security Information

  • Hazard Category Code: 22-36/37/38
  • Safety Instruction: 26
  • Hazardous Material Identification: Xn

n-Butylamine-d11 DCl Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
B693122-10mg
n-Butylamine-d11 DCl
347841-81-0
10mg
$ 81.00 2023-09-08
MedChemExpress
HY-W028408S1-5mg
Butylamine-d
347841-81-0 ≥99.0%
5mg
¥700 2024-07-20
A2B Chem LLC
AF66694-500mg
N-BUTYLAMINE-D11 DCL
347841-81-0
500mg
$809.00 2024-04-20
MedChemExpress
HY-W028408S1-50mg
Butylamine-d
347841-81-0 ≥99.0%
50mg
¥3500 2024-07-20
TRC
B693122-5mg
n-Butylamine-d11 DCl
347841-81-0
5mg
$ 64.00 2023-09-08
TRC
B693122-50mg
n-Butylamine-d11 DCl
347841-81-0
50mg
$ 167.00 2023-04-18
A2B Chem LLC
AF66694-250mg
N-BUTYLAMINE-D11 DCL
347841-81-0
250mg
$545.00 2024-04-20
MedChemExpress
HY-W028408S1-25mg
Butylamine-d
347841-81-0 ≥99.0%
25mg
¥2200 2024-07-20
MedChemExpress
HY-W028408S1-10mg
Butylamine-d
347841-81-0 ≥99.0%
10mg
¥1100 2024-07-20
1PlusChem
1P00C5VQ-500mg
N-BUTYLAMINE-D11 DCL
347841-81-0
500mg
$809.00 2025-02-25

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